![molecular formula C44H58N8O6 B1666409 N-{1-Benzyl-(2R,3R)-2,3-dihydroxy-4-[3-methyl-2-(3-methyl-3-pyridin-2-ylmethyl-ureido)-butyrylamino]-5-phenyl-pentyl}-3-methyl-2-(3-methyl-3-pyridin-2-ylmethyl-ureido)-butyramide CAS No. 134805-77-9](/img/structure/B1666409.png)
N-{1-Benzyl-(2R,3R)-2,3-dihydroxy-4-[3-methyl-2-(3-methyl-3-pyridin-2-ylmethyl-ureido)-butyrylamino]-5-phenyl-pentyl}-3-methyl-2-(3-methyl-3-pyridin-2-ylmethyl-ureido)-butyramide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
A 76889 is a HIV-1 protease inhibitor.
Scientific Research Applications
Anticancer Potential
1-Aryl-3-(2-chloroethyl) ureas, derived from 4-phenylbutyric acid and alkylanilines, which includes derivatives similar to the specified compound, have shown potential as anticancer agents. These compounds demonstrated cytotoxicity on human adenocarcinoma cells in vitro, suggesting a possible application in cancer therapy (Gaudreault, Lacroix, Pagé, & Joly, 1988).
Synthesis of Functionalized Pyridine Derivatives
A methodology involving amidoalkylation/Staudinger/aza-Wittig sequence has been developed for the preparation of functionalized pyridine derivatives, relevant to the structure of the compound . This synthesis approach could be applicable in the development of similar complex molecules (Fesenko & Shutalev, 2012).
In Vitro and In Vivo Antineoplastic Activity
1-Aryl 3-(2-chloroethyl)ureas (CEU) were synthesized and tested for their cytotoxicity and antineoplastic activity. These derivatives showed significant activity against LoVo cells and enhanced survival in mice with L1210 leukemia, highlighting their potential in antineoplastic therapies (Lacroix, Gaudreault, Pagé, & Joly, 1988).
Synthesis of Pyridine and Fused Pyridine Derivatives
The reaction of pyridine derivatives with various reagents resulted in a range of products, including pyrido[2,3-d]pyrimidine derivatives. These syntheses contribute to the understanding of reactions and potential applications of similar complex molecules, including the compound (Al-Issa, 2012).
Stereochemical Basis for Anticonvulsant Activity
The study of 4-[N-(2-Chloro-6-methylphenyl)ureido]pyridinium chloride, a structurally related compound, provided insights into the stereochemical features responsible for anticonvulsant activity. This research could inform the development of similar compounds for neurological applications (Camerman, Hempel, Mastropaolo, & Camerman, 2006).
properties
CAS RN |
134805-77-9 |
---|---|
Molecular Formula |
C44H58N8O6 |
Molecular Weight |
795 g/mol |
IUPAC Name |
(2S)-N-[(2S,3R,4R,5S)-3,4-dihydroxy-5-[[(2S)-3-methyl-2-[[methyl(pyridin-2-ylmethyl)carbamoyl]amino]butanoyl]amino]-1,6-diphenylhexan-2-yl]-3-methyl-2-[[methyl(pyridin-2-ylmethyl)carbamoyl]amino]butanamide |
InChI |
InChI=1S/C44H58N8O6/c1-29(2)37(49-43(57)51(5)27-33-21-13-15-23-45-33)41(55)47-35(25-31-17-9-7-10-18-31)39(53)40(54)36(26-32-19-11-8-12-20-32)48-42(56)38(30(3)4)50-44(58)52(6)28-34-22-14-16-24-46-34/h7-24,29-30,35-40,53-54H,25-28H2,1-6H3,(H,47,55)(H,48,56)(H,49,57)(H,50,58)/t35-,36-,37-,38-,39+,40+/m0/s1 |
InChI Key |
QPVWMQXBTCSLCB-RRUVMKMCSA-N |
Isomeric SMILES |
CC(C)[C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)[C@H]([C@@H]([C@H](CC2=CC=CC=C2)NC(=O)[C@H](C(C)C)NC(=O)N(C)CC3=CC=CC=N3)O)O)NC(=O)N(C)CC4=CC=CC=N4 |
SMILES |
CC(C)C(C(=O)NC(CC1=CC=CC=C1)C(C(C(CC2=CC=CC=C2)NC(=O)C(C(C)C)NC(=O)N(C)CC3=CC=CC=N3)O)O)NC(=O)N(C)CC4=CC=CC=N4 |
Canonical SMILES |
CC(C)C(C(=O)NC(CC1=CC=CC=C1)C(C(C(CC2=CC=CC=C2)NC(=O)C(C(C)C)NC(=O)N(C)CC3=CC=CC=N3)O)O)NC(=O)N(C)CC4=CC=CC=N4 |
Appearance |
Solid powder |
Other CAS RN |
134805-77-9 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
A 76889 A-76889 A76889 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.